(R)-2-((S)-4-(3-chloro-5-fluoro-6-(1H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl)piperazin-2-yl)-3-methylbutan-2-ol

• IUPAC Name: (2R)-2-[(2S)-4-[3-chloro-5-fluoro-6-(2H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl]piperazin-2-yl]-3-methylbutan-2-ol
• InChI: InChI=1S/C20H24ClFN6O/c1-11(2)20(3,29)15-10-28(8-7-23-15)19-13(21)9-14(22)17(25-19)16-12-5-4-6-24-18(12)27-26-16/h4-6,9,11,15,23,29H,7-8,10H2,1-3H3,(H,24,26,27)/t15-,20+/m0/s1
• InChI Key: HXWARSZQGAFXJM-MGPUTAFESA-N
• Canonical SMILES: CC(C)C(C)(C1CN(CCN1)C2=C(C=C(C(=N2)C3=C4C=CC=NC4=NN3)F)Cl)O
• Isomeric SMILES: CC(C)[C@](C)([C@@H]1CN(CCN1)C2=C(C=C(C(=N2)C3=C4C=CC=NC4=NN3)F)Cl)O
• Molecular Formula: C20H24ClFN6O
• Molecular Weight: 418.9 g/mol

Description

VTX-27 is a selective inhibitor of protein kinase C theta (PKC θ), with a high affinity for PKC θ and PKC delta.

Scientific Research Applications

VTX-27 has a wide range of applications in scientific research:

Chemistry: Used as a tool compound to study the role of PKC θ in various biochemical pathways.

Biology: Employed in cell-based assays to investigate the effects of PKC θ inhibition on cellular functions.

Medicine: Explored for its potential therapeutic applications in diseases where PKC θ plays a critical role, such as autoimmune disorders and cancer.

Industry: Utilized in the development of new drugs targeting PKC θ, contributing to the advancement of pharmaceutical research

Mechanism of Action

VTX-27 exerts its effects by selectively inhibiting PKC θ. This inhibition disrupts the signaling pathways mediated by PKC θ, leading to altered cellular responses. The molecular targets include various downstream effectors involved in immune responses and inflammation. By blocking PKC θ activity, VTX-27 can modulate the production of cytokines and other inflammatory mediators .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of VTX-27 involves multiple steps, starting from commercially available starting materialsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of VTX-27 follows similar synthetic routes but is scaled up to meet commercial demands. This involves optimizing reaction conditions to maximize yield and minimize costs. The process includes rigorous quality control measures to ensure the consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

VTX-27 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Comparison with Similar Compounds

Similar Compounds

Gö 6983: Another PKC inhibitor with broader specificity.

Sotrastaurin: A selective PKC inhibitor with different isoform selectivity.

Enzastaurin: Targets multiple PKC isoforms and has been studied for its anticancer properties.

Uniqueness of VTX-27

VTX-27 stands out due to its high selectivity for PKC θ over other PKC isoforms. This selectivity reduces off-target effects and enhances its potential as a therapeutic agent. Additionally, VTX-27 has demonstrated favorable pharmacokinetic properties, including low clearance, long half-life, and good oral bioavailability .